Cas no 905699-58-3 (2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide
• CAS No: 905699-58-3
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 5981581
• PubChem ID: 4624599
• Update Time: 2025-06-14

2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide
• 2-((1H-indol-3-yl)thio)-N-(3-methoxyphenyl)acetamide
• Acetamide, 2-(1H-indol-3-ylthio)-N-(3-methoxyphenyl)-
• F0616-0357
• AKOS024587854
• 905699-58-3

• Inchi： 1S/C17H16N2O2S/c1-21-13-6-4-5-12(9-13)19-17(20)11-22-16-10-18-15-8-3-2-7-14(15)16/h2-10,18H,11H2,1H3,(H,19,20)
• InChI Key： JRSBMUWHGBISID-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1C2=C(NC=1)C=CC=C2

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 585.7±40.0 °C(Predicted)
• pka: 13.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide

Recent Advances in the Study of 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide (CAS: 905699-58-3)

The compound 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide (CAS: 905699-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique indole and methoxyphenyl moieties, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide to enhance its pharmacological properties. Researchers have employed various synthetic routes, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, to achieve high yields and purity. These efforts have been complemented by computational modeling to predict the compound's binding affinity and stability, which are critical for its potential use as a drug candidate.

In vitro and in vivo studies have demonstrated that 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may possess anticancer properties, particularly in targeting signaling pathways associated with tumor proliferation and metastasis.

The pharmacokinetic profile of 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide has also been investigated, with studies highlighting its moderate bioavailability and metabolic stability. These findings are crucial for further development, as they provide insights into the compound's suitability for oral administration and its potential for clinical translation. Researchers are currently exploring formulation strategies to improve its solubility and absorption.

Despite these promising results, challenges remain in the development of 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. Furthermore, the compound's mechanism of action at the molecular level requires further elucidation to optimize its efficacy and minimize adverse effects.

In conclusion, 2-(1H-indol-3-ylsulfanyl)-N-(3-methoxyphenyl)acetamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its diverse biological activities and relatively favorable pharmacokinetic properties make it a compelling subject for future research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.